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Compound of Interest

Compound Name: Chamigrenal

Cat. No.: B150010 Get Quote

Introduction:

Chamigrenal is a halogenated sesquiterpenoid belonging to the chamigrane class of natural

products. While direct studies on the cytotoxic effects of isolated chamigrenal are limited in

publicly available literature, significant research has been conducted on crude extracts and

other purified chamigrene-type compounds from marine red algae of the Laurencia genus.

These studies provide strong evidence for the cytotoxic potential of this structural class of

molecules against various cancer cell lines. This document outlines the application of

chamigrene-related compounds in cytotoxicity assays, providing protocols and summarizing

available data as a reference for researchers and drug development professionals investigating

the potential of chamigrenal and its analogues as anticancer agents.

Data Presentation: Cytotoxicity of Laurencia-Derived Sesquiterpenoids

The following table summarizes the growth inhibition (GI50) values for various

sesquiterpenoids isolated from Laurencia species against a panel of human cancer cell lines.

This data is crucial for comparative analysis and for selecting appropriate cell lines and

concentration ranges for future studies on chamigrenal.
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Compound Cell Line Cancer Type GI50 (µM) Reference

Isoaplysin HT29 Colon >25 [1][2][3]

U87 Glioblastoma 24.1 [1][2][3]

MCF-7 Breast >25 [1][2][3]

A2780 Ovarian >25 [1][2][3]

H460 Lung >25 [1][2][3]

A431 Skin 21.3 [1][2][3]

Du145 Prostate 19.4 [1][2][3]

BE2-C Neuroblastoma >25 [1][2][3]

MIA Pancreas >25 [1][2][3]

SMA
Glioblastoma

(murine)
18.2 [1][2][3]

Debromoaplysin

ol
HT29 Colon 9.1 [1][2][3]

U87 Glioblastoma 15.2 [1][2][3]

MCF-7 Breast 17.3 [1][2][3]

A2780 Ovarian 14.2 [1][2][3]

H460 Lung 13.5 [1][2][3]

A431 Skin 9.6 [1][2][3]

Du145 Prostate 6.8 [1][2][3]

BE2-C Neuroblastoma 16.1 [1][2][3]

MIA Pancreas 15.8 [1][2][3]

SMA
Glioblastoma

(murine)
11.4 [1][2][3]

Hex:AcOEt

fraction of L.

AGS Gastric

Adenocarcinoma

9.23 µg/mL [4]
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obtusa

Experimental Protocols

The following are detailed protocols for key experiments relevant to assessing the cytotoxicity

of chamigrenal and related compounds.

Protocol 1: MTT Cell Viability Assay
This protocol is a widely used colorimetric assay to measure cellular metabolic activity as an

indicator of cell viability, proliferation, and cytotoxicity.

Workflow:
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Chamigrenal/analogue

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm
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Seed and treat cells with Chamigrenal/analogue

Incubate for the desired time

Harvest cells (including supernatant)

Wash cells with PBS

Resuspend cells in Annexin V binding buffer

Add FITC-Annexin V and Propidium Iodide

Incubate in the dark for 15 minutes

Analyze by flow cytometry

Cancer Cell

Chamigrenal Mitochondrion
Induces stress

Caspase-9
Cytochrome c release

Caspase-3
Activation

Apoptosis
Execution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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